Technical Guide: Synthesis of 1-Methyl-4-(3-methyl-4-nitrophenyl)piperazine
Technical Guide: Synthesis of 1-Methyl-4-(3-methyl-4-nitrophenyl)piperazine
This guide details the synthesis of 1-Methyl-4-(3-methyl-4-nitrophenyl)piperazine , a critical intermediate used in the development of tyrosine kinase inhibitors (TKIs) and other piperazinyl-aniline based pharmaceuticals.[1]
Executive Summary & Strategic Utility
1-Methyl-4-(3-methyl-4-nitrophenyl)piperazine (CAS: 16155-03-6 analog/derivative) is a high-value synthetic precursor.[1] Its primary utility lies in its reduction to 3-methyl-4-(4-methylpiperazin-1-yl)aniline , a scaffold frequently employed in medicinal chemistry to construct "hinge-binder" motifs in kinase inhibitors (e.g., targeting BCR-ABL or EGFR mutations).[1]
The synthesis relies on a Nucleophilic Aromatic Substitution (SNAr) .[1] This route is preferred over Buchwald-Hartwig aminations for this substrate due to the strong electron-withdrawing nature of the para-nitro group, which activates the ring for direct nucleophilic attack without the need for expensive palladium catalysts or phosphine ligands.[1]
Retrosynthetic Analysis
The strategic disconnection focuses on the C–N bond between the phenyl ring and the piperazine nitrogen.
-
Target: 1-Methyl-4-(3-methyl-4-nitrophenyl)piperazine[1]
-
Disconnection: C(aryl)–N(piperazine)[1]
-
Precursors:
Mechanistic Rationale: The para-nitro group stabilizes the anionic Meisenheimer complex intermediate, dramatically lowering the activation energy. Fluorine is selected as the leaving group over chlorine or bromine because its high electronegativity increases the electrophilicity of the ipso-carbon, accelerating the rate-determining step of the SNAr mechanism.
Figure 1: Retrosynthetic logic exploiting the activation provided by the p-nitro group.
Experimental Protocol
Materials & Reagents
| Reagent | Role | Equiv. | CAS | Notes |
| 5-Fluoro-2-nitrotoluene | Substrate | 1.0 | 455-88-9 | Highly reactive electrophile. |
| 1-Methylpiperazine | Nucleophile | 1.2 | 109-01-3 | Excess drives reaction to completion.[1] |
| Potassium Carbonate (K₂CO₃) | Base | 2.0 | 584-08-7 | Scavenges HF; anhydrous powder preferred.[1] |
| Dimethyl Sulfoxide (DMSO) | Solvent | - | 67-68-5 | High dielectric constant promotes SNAr.[1] |
Step-by-Step Methodology
This protocol is designed for a 10 mmol scale but is linearly scalable.
Step 1: Reaction Setup
-
Charge a 50 mL round-bottom flask (equipped with a magnetic stir bar) with 5-Fluoro-2-nitrotoluene (1.55 g, 10.0 mmol).
-
Add DMSO (15 mL). Note: DMF or Acetonitrile can be used, but DMSO typically offers faster kinetics at lower temperatures.
-
Add Potassium Carbonate (2.76 g, 20.0 mmol). Ensure the base is finely powdered to maximize surface area.
-
Add 1-Methylpiperazine (1.33 mL, 12.0 mmol) dropwise via syringe.
Step 2: Reaction
-
Heat the mixture to 80–90 °C under an inert atmosphere (N₂ or Ar).
-
Monitor by TLC (System: 5% MeOH in DCM) or HPLC.[1]
-
Endpoint: Disappearance of the fluoride precursor (typically 2–4 hours).[1]
-
Observation: The solution will turn deep yellow/orange, characteristic of nitro-aniline derivatives.
-
Step 3: Workup & Isolation
-
Cool the reaction mixture to room temperature.
-
Quench: Pour the reaction mixture slowly into ice-cold water (100 mL) with vigorous stirring.
-
Filtration: Collect the yellow precipitate via vacuum filtration.
-
Wash: Wash the filter cake with water (3 x 20 mL) to remove residual DMSO and inorganic salts.
-
Drying: Dry the solid in a vacuum oven at 50 °C for 6 hours.
Step 4: Purification (If necessary) [1]
-
The crude purity is often >95%.
-
Recrystallization: Dissolve in hot Ethanol (EtOH), filter while hot (to remove trace salts), and cool to 0 °C to crystallize.
-
Yield: Expected yield is 85–92% .[1]
Figure 2: Process flow for the synthesis and isolation of the target intermediate.[1][3]
Characterization & Quality Control
To validate the structure, ensure the following spectral signatures are present:
-
¹H NMR (400 MHz, CDCl₃):
-
Aromatic Region: Look for the specific substitution pattern. The proton ortho to the nitro group (H5) will be a doublet at ~8.0 ppm.[1] The proton ortho to the piperazine (H2) will be a doublet/singlet at ~6.7 ppm.[1]
-
Piperazine Ring: Two multiplets at ~3.0–3.5 ppm (4H each).[1]
-
N-Methyl: A sharp singlet at ~2.36 ppm (3H).[1]
-
Ar-Methyl: A singlet at ~2.6 ppm (3H).[1]
-
-
Mass Spectrometry (ESI+):
-
Calculated [M+H]⁺: ~236.14 (Exact mass depends on isotopic abundance).[1]
-
Look for the M+1 peak.
-
Safety & Handling
-
Nitro Compounds: While this specific intermediate is generally stable, nitro-aromatics can be energetic.[1] Avoid heating the crude reaction mass to dryness at high temperatures (>150 °C).
-
Skin Sensitization: Piperazine derivatives are known sensitizers.[1] Use nitrile gloves and work in a fume hood.[1]
-
DMSO Waste: Aqueous DMSO waste should be disposed of according to solvent waste protocols; do not pour down the drain.
References
-
Preparation of 1-methyl-4-[(4-nitrophenyl)methyl]piperazine (Analogous Protocol). PrepChem. Available at: [Link]
-
Ponatinib (Iclusig) Chemistry & Structure . PubChem. Available at: [Link][1]
-
SNAr Reaction of Fluoronitrobenzenes . Organic Chemistry Portal. Available at: [Link]
Sources
- 1. Ponatinib - Wikipedia [en.wikipedia.org]
- 2. WO2007041023A1 - 1- (1h- indol- 1-yl) -3- (methylamino) -1- phenylpropan-2-ol derivatives and related compounds as modulators of the monoamine reuptake for the treatment of vasomotor symptoms (vms) - Google Patents [patents.google.com]
- 3. prepchem.com [prepchem.com]
